Cas no 2111605-77-5 (4-(tert-butyl)pyridine-2-sulfonyl chloride)

• Product Name: 4-(tert-butyl)pyridine-2-sulfonyl chloride
• CAS No: 2111605-77-5
• MF: C₉H₁₂ClNO₂S
• MW: 233.71508026123
• MDL: MFCD32694862
• CID: 5213073
• Update Time: 2026-03-06

4-(tert-butyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butyl)pyridine-2-sulfonyl chloride
• 4-(1,1-Dimethylethyl)-2-pyridinesulfonyl chloride (ACI)
• 4-tert-Butyl-pyridine-2-sulfonyl chloride

• MDL： MFCD32694862
• Inchi： 1S/C9H12ClNO2S/c1-9(2,3)7-4-5-11-8(6-7)14(10,12)13/h4-6H,1-3H3
• InChI Key： JVXCBGUFHGOTTD-UHFFFAOYSA-N
• SMILES： O=S(C1C=C(C(C)(C)C)C=CN=1)(Cl)=O

Additional information on 4-(tert-butyl)pyridine-2-sulfonyl chloride

4-(tert-Butyl)pyridine-2-sulfonyl Chloride (CAS No. 2111605-77-5): A Comprehensive Overview

4-(tert-Butyl)pyridine-2-sulfonyl chloride (CAS No. 2111605-77-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique chemical structure and reactivity, has found applications in the synthesis of various biologically active molecules and pharmaceutical intermediates.

The chemical structure of 4-(tert-butyl)pyridine-2-sulfonyl chloride consists of a pyridine ring substituted with a tert-butyl group at the 4-position and a sulfonyl chloride group at the 2-position. This combination of functional groups imparts distinct chemical properties that make it a valuable reagent in synthetic chemistry. The tert-butyl group provides steric hindrance and increased stability, while the sulfonyl chloride group is highly reactive, facilitating various chemical transformations.

In recent years, 4-(tert-butyl)pyridine-2-sulfonyl chloride has been extensively studied for its potential in the development of new drugs and therapeutic agents. One notable application is in the synthesis of sulfonamide derivatives, which are known for their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The sulfonyl chloride group readily reacts with amines to form sulfonamides, making it an essential intermediate in the synthesis of these compounds.

Research published in the Journal of Medicinal Chemistry highlights the use of 4-(tert-butyl)pyridine-2-sulfonyl chloride in the development of novel inhibitors for various enzymes involved in disease pathways. For instance, studies have shown that sulfonamide derivatives derived from this compound exhibit potent inhibitory activity against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and epilepsy. The tert-butyl group contributes to the lipophilicity and membrane permeability of these inhibitors, enhancing their therapeutic potential.

Beyond its role in drug discovery, 4-(tert-butyl)pyridine-2-sulfonyl chloride has also found applications in the synthesis of materials science. Its unique electronic properties make it suitable for use in the preparation of functional polymers and coatings with enhanced thermal stability and mechanical strength. Recent advancements in polymer chemistry have demonstrated the utility of this compound in developing materials with tailored properties for specific applications.

In the context of green chemistry, the use of 4-(tert-butyl)pyridine-2-sulfonyl chloride has been explored to develop more sustainable synthetic routes. Researchers have investigated methods to reduce waste generation and improve reaction efficiency by optimizing reaction conditions and employing environmentally friendly solvents. These efforts align with the growing emphasis on sustainable practices in chemical synthesis.

The safety profile of 4-(tert-butyl)pyridine-2-sulfonyl chloride is an important consideration for its practical application. While it is not classified as a hazardous material under current regulations, proper handling and storage protocols should be followed to ensure workplace safety. The compound should be stored in a cool, dry place away from incompatible materials and handled using appropriate personal protective equipment (PPE).

In conclusion, 4-(tert-butyl)pyridine-2-sulfonyl chloride (CAS No. 2111605-77-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable reagent in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new uses and optimizations for this compound, further solidifying its importance in modern chemistry.